1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
Overview
Description
Scientific Research Applications
Low-Power Electronics and Optoelectronic Devices
The compound is being targeted for applications in next-generation low-power electronics and optoelectronic devices . It’s used in the ionic liquid 1-ethyl-3-methylimidazolium bis (trifluoromethylsulfonyl)imide [EMIM][TFSI], which is currently being explored for its potential in these fields .
Li-ion Battery Electrolytes
The compound is also being considered for use in next-generation Li-ion battery electrolytes . The geometric structure, interaction energy, and natural bond orbital analysis of the ion-pair conformers of [EMI][TFSI] show differences from the conventional H-bonds .
Synthesis of Disubstituted Pyrimidines
It has been used in the synthesis of disubstituted pyrimidines . This could have potential applications in the development of new pharmaceuticals and agrochemicals.
Copper-Catalyzed Pyrazole N-Arylation
The compound may be used in copper-catalyzed pyrazole N-arylation . This is a key step in the synthesis of many biologically active compounds.
Synthesis of Sodium Hydridotris
It may be used in the synthesis of sodium hydridotris (1H-3-trifluoromethylpyrazol-1-yl)borate by heating with sodium borohydride . This could have potential applications in the field of inorganic chemistry.
6. Vanin Inhibitors for Treatment of Vanin-Mediated Diseases 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic Acid, a compound similar to the one you mentioned, is used in the preparation of arylaminopyridine carboxamides as vanin inhibitors for treatment of vanin-mediated diseases .
Safety and Hazards
The safety data sheet for “1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid” provides information on its hazards. If inhaled, it is recommended to remove the person to fresh air and keep them comfortable for breathing. If it comes in contact with skin or eyes, it should be rinsed with water. If swallowed, the mouth should be rinsed and a poison center or doctor should be contacted .
properties
IUPAC Name |
2-ethyl-5-(trifluoromethyl)pyrazole-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7F3N2O2/c1-2-12-4(6(13)14)3-5(11-12)7(8,9)10/h3H,2H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWLWUGGGZQMPIX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=N1)C(F)(F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7F3N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80426906 |
Source
|
| Record name | 1-Ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80426906 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid | |
CAS RN |
128694-66-6 |
Source
|
| Record name | 1-Ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=128694-66-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80426906 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 128694-66-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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